Cas no 26990-79-4 (6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine)

• Product Name: 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine
• CAS No: 26990-79-4
• MF: C₁₈H₁₈ClN₃
• MW: 311.808622837067
• CID: 6263009
• PubChem ID: 743235
• Update Time: 2025-10-19

6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine
• EU-0071643
• 26990-79-4
• Z57234373
• Oprea1_323792
• SR-01000433776
• AKOS001136588
• N-(6-chloro-4-phenyl-2-quinazolinyl)-N,N-diethylamine
• CBMicro_034971
• HMS1786C11
• SR-01000433776-1
• F0731-0007
• BIM-0034938.P001

• Inchi： 1S/C18H18ClN3/c1-3-22(4-2)18-20-16-11-10-14(19)12-15(16)17(21-18)13-8-6-5-7-9-13/h5-12H,3-4H2,1-2H3
• InChI Key： ULVOQHYBCFNLNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)N=C(N=2)N(CC)CC

Computed Properties

• Exact Mass: 311.1189253g/mol
• Monoisotopic Mass: 311.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine

Introduction to 6-Chloro-N,N-Diethyl-4-Phenylquinazolin-2-Amine (CAS No. 26990-79-4)

6-Chloro-N,N-diethyl-4-phenylquinazolin-2-amine (CAS No. 26990-79-4) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The chemical structure of 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine features a quinazoline core with a chlorine substituent at the 6-position, diethylamine groups at the 2-position, and a phenyl group at the 4-position. This unique structural arrangement contributes to its pharmacological profile and makes it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine in various therapeutic areas. One notable application is in cancer therapy, where it has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the growth of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. These findings suggest that it may have potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine have also been studied to assess its suitability for therapeutic use. Research indicates that it exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

To further explore the therapeutic potential of 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating certain types of cancer.

In conclusion, 6-chloro-N,N-diethyl-4-phenylquinazolin-2-amine (CAS No. 26990-79-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and inflammatory diseases. As more data becomes available from ongoing clinical trials, it is hoped that this compound will contribute to the advancement of medical treatments and improve patient outcomes.